Cas no 1379351-33-3 (8-Bromo-4-chloropyrido[3,4-d]pyrimidine)

8-Bromo-4-chloropyrido[3,4-d]pyrimidine structure
1379351-33-3 structure
Product Name:8-Bromo-4-chloropyrido[3,4-d]pyrimidine
CAS No:1379351-33-3
MF:C7H3BrClN3
MW:244.475818872452
CID:6941253
PubChem ID:118988793
Update Time:2025-05-08

8-Bromo-4-chloropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1379351-33-3
    • 8-Bromo-4-chloropyrido[3,4-d]pyrimidine
    • SAA02027
    • Inchi: 1S/C7H3BrClN3/c8-6-5-4(1-2-10-6)7(9)12-3-11-5/h1-3H
    • InChI Key: ISFOJKOJUMUAHZ-UHFFFAOYSA-N
    • SMILES: BrC1C2C(=C(N=CN=2)Cl)C=CN=1

Computed Properties

  • Exact Mass: 242.91989Da
  • Monoisotopic Mass: 242.91989Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.7Ų
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